Cas no 101418-35-3 (1H,5H-Benzo[ij]quinolizine-9-ethanamine,2,3,6,7-tetrahydro-, hydrochloride (1:2))

1H,5H-Benzo[ij]quinolizine-9-ethanamine,2,3,6,7-tetrahydro-, hydrochloride (1:2) structure
101418-35-3 structure
Product Name:1H,5H-Benzo[ij]quinolizine-9-ethanamine,2,3,6,7-tetrahydro-, hydrochloride (1:2)
CAS No:101418-35-3
MF:C14H22Cl2N2
MW:289.243881702423
CID:194967
PubChem ID:3063685
Update Time:2025-04-19

1H,5H-Benzo[ij]quinolizine-9-ethanamine,2,3,6,7-tetrahydro-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

    • 1H,5H-Benzo[ij]quinolizine-9-ethanamine,2,3,6,7-tetrahydro-, hydrochloride (1:2)
    • 9-(β-Aminoethyl)julolidine dihydrochloride
    • 2-(2,3,6,7-Tetrahydro-1H,5H-benzo(ij)quinolizin-9-yl)ethylamine dihydrochloride
    • 2-(2,3,6,7-Tetrahydro-1H,5H-pyrido[3,2,1-ij]chinolin-9-yl)-aethylamin, Dihydrochlorid
    • 2-(2,3,6,7-tetrahydro-1H,5H-pyrido[3,2,1-ij]quinolin-9-yl)-ethylamine, dihydrochloride
    • AC1MI65A
    • Ethylamine, 2-(2,3,6,7-tetrahydro-1H,5H-benzo(ij)quinolizin-9-yl)-, dihydrochloride
    • LS-68276
    • 101418-35-3
    • DTXSID20143923
    • 9-(beta-Aminoethyl)julolidine dihydrochloride
    • Inchi: 1S/C14H20N2.2ClH/c15-6-5-11-9-12-3-1-7-16-8-2-4-13(10-11)14(12)16;;/h9-10H,1-8,15H2;2*1H
    • InChI Key: LOHHWPDKMHTOQR-UHFFFAOYSA-N
    • SMILES: Cl.Cl.N12CCCC3=CC(CCN)=CC(CCC1)=C23

Computed Properties

  • Exact Mass: 288.11626
  • Monoisotopic Mass: 288.1160041g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 221
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.3Ų

Experimental Properties

  • PSA: 29.26
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